Cas no 1798457-16-5 (N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide)

• Product Name: N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide
• CAS No: 1798457-16-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5406583
• Update Time: 2025-11-06

N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide

• Inchi： 1S/C15H21NO2/c17-11-9-13(12-4-2-1-3-5-12)8-10-16-15(18)14-6-7-14/h1-5,13-14,17H,6-11H2,(H,16,18)
• InChI Key： UMTOKQOSJWJEQF-UHFFFAOYSA-N
• SMILES： C1(C(NCCC(C2=CC=CC=C2)CCO)=O)CC1

Experimental Properties

• Density: 1.133±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.5±34.0 °C(Predicted)
• pka: 15.00±0.10(Predicted)

Additional information on N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide

N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide (CAS 1798457-16-5): A Comprehensive Overview

N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide (CAS 1798457-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane carboxamide moiety and hydroxyphenylpentyl chain, exhibits promising potential in various applications. Researchers are particularly interested in its structural features, which contribute to its bioactivity and potential therapeutic benefits.

The molecular structure of N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide includes a cyclopropane ring, known for its stability and role in enhancing the compound's pharmacological properties. The presence of the hydroxyl group at the fifth carbon of the pentyl chain further increases its reactivity and solubility, making it a versatile candidate for drug development. Current studies focus on its potential as a modulator in metabolic pathways, with particular interest in its effects on enzyme interactions.

One of the most searched questions about CAS 1798457-16-5 relates to its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including amide bond formation and selective hydroxylation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Researchers also explore its stability under various pH conditions, which is critical for its potential use in formulations.

In recent years, the demand for N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide has increased due to its relevance in neuropharmacology and anti-inflammatory research. Preliminary studies suggest its interaction with specific receptors in the central nervous system, sparking interest in its potential for treating neurological disorders. Additionally, its anti-inflammatory properties are being investigated for applications in chronic disease management.

The market for cyclopropane-derived compounds like CAS 1798457-16-5 is expanding, driven by advancements in medicinal chemistry. Pharmaceutical companies are investing in research to explore its derivatives and analogs, aiming to enhance bioavailability and reduce side effects. This trend aligns with the growing focus on precision medicine and targeted therapies, where structurally optimized molecules play a crucial role.

Another hot topic surrounding N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide is its environmental and metabolic fate. Researchers are studying its biodegradability and potential metabolites to assess its ecological impact. Such studies are essential for ensuring sustainable use in pharmaceutical applications, addressing concerns about green chemistry and eco-friendly drug development.

For laboratory use, CAS 1798457-16-5 is handled under standard safety protocols, including proper ventilation and personal protective equipment. While not classified as hazardous, its handling requires adherence to good laboratory practices (GLP) to ensure researcher safety and compound integrity. Storage recommendations typically include cool, dry conditions away from direct light to maintain stability.

Future research directions for N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide include exploring its synergistic effects with other bioactive compounds. Combinatorial chemistry approaches may unlock new therapeutic avenues, particularly in multi-target drug design. Additionally, advancements in computational modeling are expected to provide deeper insights into its molecular interactions, accelerating drug discovery processes.

In summary, N-(5-Hydroxy-3-phenylpentyl)cyclopropanecarboxamide (CAS 1798457-16-5) represents a compelling subject of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable compound for ongoing and future research. As scientific understanding evolves, this molecule may play a pivotal role in addressing unmet medical needs and advancing innovative treatment strategies.